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Compound of Interest

Compound Name: 1,3-Octadiene

Cat. No.: B086258

An In-depth Guide to the Molecular Properties of 1,3-Octadiene

This technical guide provides essential information regarding the molecular weight and
chemical formula of 1,3-Octadiene, tailored for researchers, scientists, and professionals in
drug development.

Quantitative Molecular Data

The fundamental molecular properties of 1,3-Octadiene are summarized in the table below.
This data is critical for stoichiometric calculations, analytical characterization, and formulation
development.

Property Value
Molecular Formula CsHaia
Molecular Weight 110.1968 g/mol

The molecular formula CsHai4 indicates that each molecule of 1,3-Octadiene is composed of
eight carbon atoms and fourteen hydrogen atoms[1][2][3][4]. The molecular weight is
approximately 110.1968 g/mol [1][2]. Minor variations in reported molecular weights exist
across different sources, such as 110.20 g/mol and 110.2 g/mol [4][5].

Logical Relationship of Molecular Properties
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The following diagram illustrates the hierarchical relationship between the chemical identifier,
its elemental composition (formula), and its calculated mass (molecular weight).
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Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Octadiene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086258#1-3-octadiene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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